Cas no 867291-42-7 (4-[4-(4-Morpholinyl)-1-piperidinyl]Benzenamine)

• Product Name: 4-[4-(4-Morpholinyl)-1-piperidinyl]Benzenamine
• CAS No: 867291-42-7
• MF: C₁₅H₂₃N₃O
• MW: 261.36262345314
• MDL: MFCD20257438
• CID: 858934
• PubChem ID: 21091583
• Update Time: 2025-06-12

4-[4-(4-Morpholinyl)-1-piperidinyl]Benzenamine Chemical and Physical Properties

Names and Identifiers

• 4-(4-Morpholinopiperidin-1-yl)aniline
• 4-(4-morpholin-4-ylpiperidin-1-yl)aniline
• 4-[4-(4-morpholinyl)-1-piperidinyl]Benzenamine
• 4-(4-Morpholino-1-piperidinyl)aniline
• HYDDAQBDCYWJQC-UHFFFAOYSA-N
• SY225344
• 4-[4-(Morpholin-4-yl)piperidin-1-yl]aniline
• 4-(4-morpholin-4-yl-piperidin-1-yl)-phenylamine
• Benzenamine, 4-[4-(4-morpholinyl)-1-piperidinyl]-
• 4-[4-(4-Morpholinyl)-1-piperidinyl]benzenamine (ACI)
• [4-[4-(Morpholin-4-yl)piperidin-1-yl]phenyl]amine
• AKOS037649632
• 867291-42-7
• DTXSID70610675
• A916108
• CS-12813
• FT-0746548
• CS-0129813
• MFCD20257438
• SCHEMBL77976
• AC1826
• DA-21577
• 4-[4-(4-Morpholinyl)-1-piperidinyl]Benzenamine

• MDL： MFCD20257438
• Inchi： 1S/C15H23N3O/c16-13-1-3-14(4-2-13)17-7-5-15(6-8-17)18-9-11-19-12-10-18/h1-4,15H,5-12,16H2
• InChI Key： HYDDAQBDCYWJQC-UHFFFAOYSA-N
• SMILES： O1CCN(CC1)C1CCN(C2C=CC(=CC=2)N)CC1

Computed Properties

• Exact Mass: 261.184112366g/mol
• Monoisotopic Mass: 261.184112366g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.7
• XLogP3: 1.6

Additional information on 4-[4-(4-Morpholinyl)-1-piperidinyl]Benzenamine

Comprehensive Overview of 4-[4-(4-Morpholinyl)-1-piperidinyl]Benzenamine (CAS No. 867291-42-7): Properties, Applications, and Industry Insights

4-[4-(4-Morpholinyl)-1-piperidinyl]Benzenamine (CAS No. 867291-42-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features. This compound, often referred to by its systematic name or CAS number, belongs to the class of morpholine and piperidine derivatives, which are widely explored for their potential in drug discovery and material science. The presence of both morpholine and piperidine moieties in its structure makes it a versatile intermediate for synthesizing complex molecules.

In recent years, the demand for 4-[4-(4-Morpholinyl)-1-piperidinyl]Benzenamine has increased, particularly in the context of high-performance materials and targeted drug delivery systems. Researchers are actively investigating its role in the development of kinase inhibitors and GPCR modulators, which are critical in treating various diseases. The compound's ability to act as a ligand or scaffold in medicinal chemistry has made it a subject of numerous patents and publications.

One of the key reasons behind the growing interest in CAS No. 867291-42-7 is its potential application in cancer therapeutics. With the rise of personalized medicine, compounds like 4-[4-(4-Morpholinyl)-1-piperidinyl]Benzenamine are being studied for their ability to interact with specific biological targets. For instance, its structural similarity to known protein kinase inhibitors has led to hypotheses about its efficacy in signal transduction pathways. This aligns with current trends in precision oncology, where researchers seek molecules that can selectively inhibit aberrant cellular processes.

From a synthetic chemistry perspective, 4-[4-(4-Morpholinyl)-1-piperidinyl]Benzenamine is valued for its stability and reactivity. Its morpholine ring contributes to enhanced solubility, while the piperidine component offers conformational flexibility. These properties make it an attractive building block for designing novel heterocyclic compounds. Additionally, its compatibility with cross-coupling reactions and catalyzed transformations has been documented in several studies, further highlighting its utility in organic synthesis.

The compound's relevance extends beyond pharmaceuticals. In the field of advanced materials, CAS No. 867291-42-7 has been explored for its potential in creating functional polymers and coatings. Its aromatic amine group can participate in polymerization reactions, enabling the development of materials with tailored properties. This has implications for industries such as electronics, where conductive polymers and organic semiconductors are in high demand.

Environmental and regulatory considerations also play a role in the discourse surrounding 4-[4-(4-Morpholinyl)-1-piperidinyl]Benzenamine. As the chemical industry moves toward green chemistry principles, researchers are evaluating the compound's biodegradability and eco-toxicity. Preliminary data suggest that its derivatives may offer safer alternatives to traditional reagents, aligning with global initiatives like REACH and sustainable development goals.

In summary, 4-[4-(4-Morpholinyl)-1-piperidinyl]Benzenamine (CAS No. 867291-42-7) represents a multifaceted compound with applications spanning pharmaceuticals, materials science, and green chemistry. Its structural versatility and functional groups make it a valuable asset in both academic and industrial settings. As research continues to uncover new potentials, this compound is poised to remain a focal point in innovative chemical solutions.